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Introduction

Oxirane, 2-methyl-3-(1-methylethyl)-, also known as 2-methyl-3-isopropyloxirane or 4-methyl-
2,3-epoxypentane, is a saturated heterocyclic compound. Its molecular structure consists of a
three-membered ring containing two carbon atoms and one oxygen atom, with methyl and
isopropyl substituents. The oxirane (or epoxide) ring is a key functional group in organic
synthesis and is present in a variety of biologically active molecules. Due to the strained nature
of the three-membered ring, epoxides are reactive intermediates, susceptible to ring-opening
reactions with a wide range of nucleophiles. This reactivity makes them valuable precursors for
the synthesis of various difunctionalized compounds. This guide provides a comprehensive
overview of the chemical and physical properties of Oxirane, 2-methyl-3-(1-methylethyl)-, a
detailed experimental protocol for its synthesis and characterization, and a discussion of the
potential biological significance of oxirane-containing compounds.

Core Data Summary
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A summary of the key quantitative data for Oxirane, 2-methyl-3-(1-methylethyl)- is presented

in Table 1.

Property Value Reference(s)

Molecular Weight 100.16 g/mol [1]

Molecular Formula CeH120 [1]

CAS Number 1192-31-0 [1]
2-methyl-3-(1-

IUPAC Name , [1]
methylethyl)oxirane
4-methyl-2,3-epoxypentane, 2-

Synonyms ) )
isopropyl-3-methyloxirane

XLogP3-AA 1.7 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

ydrog p 1 [1]

Count

Kovats Retention Index

(Standard non-polar)

695.9, 696.2, 696.3, 696.6

[1]

Experimental Protocols

The synthesis of Oxirane, 2-methyl-3-(1-methylethyl)- can be achieved through the

epoxidation of the corresponding alkene, 4-methyl-2-pentene, using a peroxyacid such as

meta-chloroperoxybenzoic acid (m-CPBA). The following protocol is a representative procedure

based on established methods for alkene epoxidation.

Synthesis of Oxirane, 2-methyl-3-(1-methylethyl)- via

Epoxidation

Materials:

e 4-methyl-2-pentene
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» meta-Chloroperoxybenzoic acid (m-CPBA, typically 70-77% purity)
¢ Dichloromethane (CHzClz, anhydrous)

e Saturated aqueous sodium bicarbonate (NaHCOs) solution

o Saturated aqueous sodium chloride (NaCl) solution (brine)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
» Round-bottom flask

e Magnetic stirrer and stir bar

* Ice bath

e Separatory funnel

e Rotary evaporator

o Apparatus for distillation

Procedure:

» Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,
dissolve 4-methyl-2-pentene (1.0 equivalent) in anhydrous dichloromethane. Place the flask
in an ice bath and stir for 10-15 minutes to cool the solution to 0 °C.

o Addition of m-CPBA: In a separate flask, prepare a solution of m-CPBA (1.1 equivalents) in
dichloromethane. Slowly add the m-CPBA solution to the stirred solution of the alkene over a
period of 30-60 minutes, maintaining the reaction temperature at 0 °C.

o Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at 0 °C
for an additional 1-2 hours, and then let it warm to room temperature. The progress of the
reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass
spectrometry (GC-MS) to confirm the consumption of the starting alkene.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Workup: Once the reaction is complete, quench the reaction by adding a saturated aqueous
solution of sodium bicarbonate to neutralize the m-chlorobenzoic acid byproduct. Transfer
the mixture to a separatory funnel.

o Extraction: Extract the aqueous layer with dichloromethane (2 x 50 mL). Combine the
organic layers and wash them with saturated agueous sodium bicarbonate solution, followed
by brine.

e Drying and Concentration: Dry the combined organic layer over anhydrous magnesium
sulfate or sodium sulfate. Filter the drying agent and concentrate the filtrate using a rotary
evaporator to remove the solvent.

 Purification: The crude product can be purified by distillation under reduced pressure to yield
the pure Oxirane, 2-methyl-3-(1-methylethyl)-.

Characterization

The structure and purity of the synthesized Oxirane, 2-methyl-3-(1-methylethyl)- can be
confirmed by various spectroscopic methods:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectroscopy will
confirm the connectivity of the atoms and the presence of the epoxide ring. A reference to
the 13C NMR spectrum of this compound can be found in the Journal of Organic Chemistry,
1975, volume 40, page 184.

o Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS analysis will provide information
on the purity of the compound and its molecular weight.

e Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for
the C-O-C stretching of the epoxide ring.

Visualizations
Experimental Workflow: Synthesis and Purification

The following diagram illustrates the general workflow for the synthesis and purification of
Oxirane, 2-methyl-3-(1-methylethyl)-.
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Click to download full resolution via product page

A flowchart of the synthesis and purification process.

Logical Relationship: Epoxidation Mechanism

The epoxidation of an alkene with a peroxyacid like m-CPBA proceeds through a concerted
mechanism, often referred to as the "butterfly mechanism."

Concerted Epoxidation Mechanism

(Alkene + Peroxyacid)

oncerted reaction

Transition State
(Butterfly Mechanism)

ormation of new bonds

(Epoxide + Carboxylic Acid)

Click to download full resolution via product page

The concerted mechanism of alkene epoxidation.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b075206?utm_src=pdf-body-img
https://www.benchchem.com/product/b075206?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Discussion of Biological Relevance

While specific biological activities of Oxirane, 2-methyl-3-(1-methylethyl)- are not extensively
documented in publicly available literature, the oxirane moiety is a significant pharmacophore
in numerous biologically active compounds. The high reactivity of the epoxide ring allows these
molecules to act as alkylating agents, forming covalent bonds with nucleophilic residues in
biological macromolecules such as proteins and nucleic acids. This reactivity is the basis for
the therapeutic effects of some anticancer drugs.

Furthermore, epoxides are known metabolites of various endogenous and xenobiotic
compounds, formed through the action of cytochrome P450 enzymes. The biological effects of
these metabolites can range from detoxification to the initiation of toxic or carcinogenic
processes. Therefore, understanding the chemistry and reactivity of simple epoxides like
Oxirane, 2-methyl-3-(1-methylethyl)- is fundamental for research in toxicology, drug
metabolism, and the design of new therapeutic agents. Researchers in drug development may
find this compound or its derivatives useful as scaffolds or intermediates for the synthesis of
more complex molecules with potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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